2-bromo-N-(5-((2-((2-fluorophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a benzamide derivative, which means it contains a benzene ring attached to an amide group. The benzene ring is substituted with a bromine atom and a fluorine atom, and the amide group is further substituted with a complex group containing a thiadiazole ring .
Molecular Structure Analysis
The molecular structure of the compound can be predicted based on its formula. It would have a complex three-dimensional structure due to the presence of the benzene ring and the thiadiazole ring. The bromine and fluorine atoms would add to the complexity of the structure .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. As a benzamide derivative, this compound would likely have similar properties to other benzamides, such as being solid at room temperature and being soluble in organic solvents .Scientific Research Applications
Synthesis and Potential Antitumor and Antioxidant Agents
Researchers have developed methods for synthesizing new fused and binary 1,3,4‐thiadiazoles, including compounds related to the specified chemical structure, as potential antitumor and antioxidant agents. These compounds have been evaluated for their efficacy against certain cancer cells, demonstrating the potential for therapeutic applications in cancer treatment (Hamama et al., 2013).
Photosensitizers for Photodynamic Therapy
Another study focused on the synthesis of zinc phthalocyanine derivatives containing 1,3,4-thiadiazole, which exhibit high singlet oxygen quantum yield. These compounds are considered promising for photodynamic therapy, a treatment modality for cancer that involves light-sensitive compounds (Pişkin et al., 2020).
Anticancer Activity and Docking Studies
The microwave-assisted synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives has shown promising anticancer activity. A docking study suggests a probable mechanism of action for these compounds, highlighting their potential as anticancer agents (Tiwari et al., 2017).
Noncovalent Interactions and Molecular Structure Analysis
Research on adamantane-1,3,4-thiadiazole hybrid derivatives, including those similar to the compound , has provided insights into the nature of noncovalent interactions in these molecules. This includes analysis through crystallography and quantum theory, offering valuable information for the design of molecular structures with desired properties (El-Emam et al., 2020).
Future Directions
The study of benzamide derivatives is a active area of research, particularly in the field of medicinal chemistry, where these compounds are often studied for their potential therapeutic effects. Future research on this specific compound could involve studying its synthesis, its physical and chemical properties, its reactivity, and its potential biological activity .
properties
IUPAC Name |
2-bromo-N-[5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrFN4O2S2/c18-11-6-2-1-5-10(11)15(25)21-16-22-23-17(27-16)26-9-14(24)20-13-8-4-3-7-12(13)19/h1-8H,9H2,(H,20,24)(H,21,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUCZGTOMBMUORQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC=C3F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrFN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.